Cas no 61370-75-0 (2,2-dimethylchromane-6-carbaldehyde)

• Product Name: 2,2-dimethylchromane-6-carbaldehyde
• CAS No: 61370-75-0
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD00052286
• CID: 501699
• PubChem ID: 1797751
• Update Time: 2025-06-10

2,2-dimethylchromane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylchroman-6-carbaldehyde
• 2,2-dimethyl-3,4-dihydrochromene-6-carbaldehyde
• 2,2-Dimethylchromane-6-carbaldehyde
• 2,2-DIMETHYLCHROMANE-6-CARBOXALDEHYDE
• 2H-1-Benzopyran-6-carboxaldehyde,3,4-dihydro-2,2-dimethyl-
• (2H)-2,2-dimethyl-3,4-dihydro-6-formylbenzopyran
• 2,2-dimethyl-1-benzopyran-6-carbaldehyde
• 2,2-dimethyl-3,4-dihydro-2H-chromene-6-carbaldehyde
• 2,2-DIMETHYL-4-(3-FLUOROPHENYL)-4-OXOBUTYRIC ACID
• 2,2-dimethyl-chroman-6-carbaldehyde
• 2,2-dimethylchroman-6-carboxaldehyde
• 2,2-Dimethylchromane-6-carbaldehyde , Tech.
• 3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-6-carboxaldehyde
• 2,2-Dimethyl-3,4-dihydro-2H-chromene-6-carboxaldehyde
• SY173664
• 61370-75-0
• PS-4389
• EN300-52419
• Z750671102
• 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-carbaldehyde
• 2,2-Dimethyl-6-formylchromane
• IDUKOSGEQABOGY-UHFFFAOYSA-N
• 2,2-dimethyl-3,4-dihydro-1-benzopyran-6-carbaldehyde
• AKOS004115532
• DTXSID30365174
• SCHEMBL670625
• SB37938
• J-506824
• STL562146
• 2,2-dimethyl-6-chromancarboxaldehyde
• CS-0100894
• MFCD00052286
• 2,2-dimethyl-6-chromanecarbaldehyde
• 2,2-Dimethylchromane-2-carbaldehyde
• 2,2-dimethylchromane-6-carbaldehyde

• MDL： MFCD00052286
• Inchi： InChI=1S/C12H14O2/c1-12(2)6-5-10-7-9(8-13)3-4-11(10)14-12/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： IDUKOSGEQABOGY-UHFFFAOYSA-N
• SMILES： CC1(C)CCC2=C(C=CC(=C2)C=O)O1

Computed Properties

• Exact Mass: 190.09900
• Monoisotopic Mass: 190.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.072±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97-98 ºC
• Boiling Point: 110-114°C 2mm
• Flash Point: 131.5°C
• Refractive Index: 1.545
• Solubility: Almost insoluble (0.097 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.60270

2,2-dimethylchromane-6-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2,2-dimethylchromane-6-carbaldehyde

2,2-Dimethylchromane-6-carbaldehyde (CAS No. 61370-75-0): A Comprehensive Overview of Its Properties and Applications

The chemical compound 2,2-dimethylchromane-6-carbaldehyde (CAS No. 61370-75-0) is a specialized organic molecule with a unique structural framework. This compound belongs to the chromane family, which is known for its presence in various natural products and synthetic derivatives. The 2,2-dimethylchromane backbone, combined with a carbaldehyde functional group at the 6-position, makes this molecule a versatile intermediate in organic synthesis and a subject of interest in fragrance and pharmaceutical research.

In recent years, the demand for chromane derivatives has surged due to their applications in perfumery, flavoring, and medicinal chemistry. The 2,2-dimethylchromane-6-carbaldehyde is particularly notable for its potential role in creating novel aromatic compounds. Its aldehyde group offers reactivity that can be harnessed for further chemical modifications, making it a valuable building block for researchers and industries alike.

One of the key trends in the chemical industry is the shift toward sustainable and eco-friendly ingredients. 2,2-Dimethylchromane-6-carbaldehyde aligns with this trend, as it can be derived from renewable sources or synthesized using green chemistry principles. This aspect has sparked interest among manufacturers looking to reduce their environmental footprint while maintaining high product quality. Additionally, the compound's stability and compatibility with other ingredients make it a preferred choice for formulators.

From a structural perspective, the chromane core of 2,2-dimethylchromane-6-carbaldehyde contributes to its stability and resistance to oxidation, which is crucial for applications in long-lasting fragrances and functional materials. The dimethyl substitution at the 2-position further enhances its steric properties, influencing its reactivity and interaction with other molecules. These characteristics are often explored in academic and industrial research to develop new materials with tailored properties.

The CAS No. 61370-75-0 is frequently searched in scientific databases and chemical supplier catalogs, reflecting its relevance in both research and commercial sectors. Common queries include its synthesis methods, physical properties, and applications in fragrance formulations. Researchers are also interested in its potential biological activities, as chromane derivatives have been studied for their antioxidant and anti-inflammatory properties. While 2,2-dimethylchromane-6-carbaldehyde itself is not a drug, its structural motifs are valuable for designing bioactive molecules.

In the fragrance industry, 2,2-dimethylchromane-6-carbaldehyde is prized for its ability to impart woody, floral, and slightly spicy notes. Perfumers often use it as a key intermediate to create complex scent profiles. Its compatibility with other aroma chemicals and its stability under various conditions make it a reliable ingredient for high-end perfumes and household products. The growing consumer preference for unique and long-lasting scents has further driven the demand for such specialized compounds.

Another area of interest is the compound's potential role in material science. The chromane structure is known to contribute to the thermal and photostability of polymers and coatings. Incorporating 2,2-dimethylchromane-6-carbaldehyde into polymer matrices could lead to materials with enhanced durability and resistance to degradation. This application is particularly relevant in industries such as automotive, aerospace, and construction, where performance under harsh conditions is critical.

In summary, 2,2-dimethylchromane-6-carbaldehyde (CAS No. 61370-75-0) is a multifaceted compound with significant potential across various fields. Its unique chemical structure, reactivity, and applications in fragrances and materials make it a subject of ongoing research and commercial interest. As industries continue to explore sustainable and innovative solutions, this compound is likely to play an increasingly important role in future developments.